Atractyloside Calcium Salt

Specification

• Molecular Formula: C₃₀H₄₃Ca₁.₅O₁₆S₂
• Molecular Weight: 783.9

Introduction

Chemical Properties and Structure

Physical Properties

Based on data from related compounds, we can make some inferences about the physical properties of atractyloside calcium salt:

Property	Atractyloside Potassium Salt	Inferred Properties of Atractyloside Calcium Salt
Physical Form	Solid	Likely solid
Color	Pale Brown to Pale Beige	Potentially similar coloration
Solubility	H₂O: 20 mg/mL	May have different solubility due to calcium ions
Stability	Hygroscopic	Potentially hygroscopic given calcium's properties
Storage	Sealed in dry, 2-8°C	Likely requires similar storage conditions

The calcium salt form might exhibit different hygroscopic properties compared to the potassium salt, as calcium-containing salts generally have distinct hygroscopic characteristics. This could impact its stability and handling requirements.

Biological Activity and Mechanism of Action

Mitochondrial Inhibition

Like its potassium counterpart, atractyloside calcium salt would be expected to function as an inhibitor of the adenine nucleotide translocase (ANT) in mitochondria. This inhibition prevents the exchange of ADP and ATP across the inner mitochondrial membrane, effectively blocking mitochondrial respiration and ATP synthesis.

Cellular Effects

The inhibition of ATP/ADP exchange has significant consequences for cellular metabolism. Research on the potassium salt has shown it can affect:

• Proliferation and macromolecular synthesis in tumor cells

• Energy metabolism in various cell types

• Ion channel function, particularly chloride channels in cardiac tissue

The calcium salt may exhibit similar effects, though the presence of calcium ions could potentially modify some of these activities due to calcium's own biological significance as a signaling molecule.

Research Applications and Findings

Use in Mitochondrial Research

Atractyloside compounds are valuable tools in mitochondrial research. Studies have used the potassium salt to investigate:

• The function of the ryanodine receptor calcium channel in the sarcoplasmic reticulum of skeletal muscle

• Proliferation, macromolecular synthesis, and energy metabolism in tumor cells

• Chloride channels from mitochondrial membranes of rat heart

The calcium salt could potentially offer additional insights into calcium-dependent mitochondrial processes.

Analytical Detection Methods

Research has established analytical methods for detecting atractyloside in biological samples. For the potassium salt, GC-MS analysis has been employed with a linear equation of f(x)=5466X+1771 (r²=0.946), where f(x) represents peak area and X represents concentration (μg/μL). The method demonstrates a limit of detection (LOD) of 17 ng/mL and a limit of quantification (LOQ) of 50 ng/mL. Similar methodologies could potentially be adapted for the calcium salt.

Safety Parameter	Classification
Hazard Codes	T (Toxic)
Risk Statements	23/24/25
Safety Statements	36/37-45
GHS Symbol	GHS06
Signal Word	Danger
Hazard Statements	H301+H311+H331
Precautionary Statements	P312-P260-P280
WGK Germany	3
Hazard Class	6.1(a)
Packing Group	I

These classifications reflect the high toxicity of atractyloside compounds, and similar precautions would likely apply to the calcium salt form.

Toxicity and Pharmacokinetics

Experimental studies have investigated the toxicokinetic parameters of atractyloside in animal models. Research has determined atractyloside levels in biological samples and analyzed its distribution in tissues. The calcium salt might exhibit different pharmacokinetic properties due to the replacement of potassium with calcium, potentially affecting absorption, distribution, and elimination characteristics.

Comparison with Other Atractyloside Salts

Structural Differences

The primary difference between atractyloside calcium salt and the potassium salt would be the counter ion. While the potassium salt contains two potassium ions (K⁺), the calcium salt would contain one calcium ion (Ca²⁺) due to calcium's divalent nature. This difference in ionic charge could potentially affect the compound's solubility, stability, and biological activity.

Future Research Directions

Knowledge Gaps

Significant gaps remain in our understanding of atractyloside calcium salt, including:

• Precise physicochemical properties and stability profile

• Comparative efficacy as an ANT inhibitor versus other salt forms

• Specific toxicological profile and safety considerations

• Potential interactions with calcium-dependent cellular processes